Cas no 88508-44-5 (5-Amino-2-methoxybenzenesulfonamide)

• Product Name: 5-Amino-2-methoxybenzenesulfonamide
• CAS No: 88508-44-5
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• MDL: MFCD04614621
• CID: 732666
• PubChem ID: 3865341
• Update Time: 2025-06-13

5-Amino-2-methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,5-amino-2-methoxy-
• 5-amino-2-methoxyBenzenesulfonamide
• 5-AMINO-2-METHOXY-BENZENESULFONAMIDE
• 5-Amino-2-methoxybenzenesulfonamide (ACI)
• Metanilamide, 6-methoxy- (6CI)
• EN300-06715
• DB-077318
• CS1215
• AKOS000123433
• Z56933701
• SCHEMBL1805768
• SR-01000045607
• BS-13750
• SB77593
• SR-01000045607-1
• 88508-44-5
• DTXSID00397583
• CS-0220457
• 5-Amino-2-methoxybenzene-1-sulfonamide
• MFCD04614621
• 5-Amino-2-methoxybenzenesulfonamide

• MDL： MFCD04614621
• Inchi： 1S/C7H10N2O3S/c1-12-6-3-2-5(8)4-7(6)13(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11)
• InChI Key： VYYZMIPOAWOHAI-UHFFFAOYSA-N
• SMILES： O=S(C1C(OC)=CC=C(N)C=1)(N)=O

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Additional information on 5-Amino-2-methoxybenzenesulfonamide

Introduction to 5-Amino-2-methoxybenzenesulfonamide (CAS No. 88508-44-5)

5-Amino-2-methoxybenzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 88508-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in drug development. The structural features of 5-Amino-2-methoxybenzenesulfonamide make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of 5-Amino-2-methoxybenzenesulfonamide consists of a benzene ring substituted with an amino group at the 5-position and a methoxy group at the 2-position, with a sulfonamide functional group attached to the benzene ring. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many drugs, including antibiotics, diuretics, and anticonvulsants.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. The presence of both amino and methoxy groups in 5-Amino-2-methoxybenzenesulfonamide enhances its potential as a building block for more complex molecules. Researchers have been exploring its utility in designing novel compounds with enhanced efficacy and reduced side effects. The methoxy group, in particular, can influence the compound's solubility and metabolic stability, making it a valuable component in drug design.

One of the most compelling aspects of 5-Amino-2-methoxybenzenesulfonamide is its potential application in the development of therapeutic agents. Studies have shown that sulfonamide derivatives can interact with various biological targets, including enzymes and receptors, leading to modulatory effects on cellular processes. For instance, modifications of the sulfonamide core have been investigated for their ability to inhibit certain enzymes involved in inflammation and pain signaling. This has opened up new avenues for developing treatments for chronic inflammatory diseases.

The synthesis of 5-Amino-2-methoxybenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino and methoxy groups, followed by the sulfonamide formation, is critical to achieving the desired product. Advances in synthetic methodologies have enabled researchers to optimize these reactions, improving yield and purity. These advancements are crucial for ensuring that subsequent pharmacological studies are conducted with high-quality material.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of 5-Amino-2-methoxybenzenesulfonamide. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. The methoxy group, for example, can influence metabolic pathways, while the sulfonamide moiety may affect renal clearance. These insights are essential for predicting how the compound will behave in vivo and for designing effective dosing regimens.

The role of computational chemistry in studying 5-Amino-2-methoxybenzenesulfonamide cannot be overstated. Molecular modeling techniques have allowed researchers to predict interactions between this compound and biological targets with high accuracy. These predictions can guide experimental design and help identify potential lead compounds for further development. Additionally, computational methods have been used to optimize synthetic routes, reducing experimental trial-and-error and improving efficiency.

In conclusion,5-Amino-2-methoxybenzenesulfonamide (CAS No. 88508-44-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives,5-Amino-2-methoxybenzenesulfonamide is likely to play an important role in shaping the future of drug discovery and development.